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Compound of Interest

Compound Name: 1-Allyl-4-phenylpiperazine

CAS No.: 21057-43-2

Cat. No.: B2406720

Get Quote

Executive Summary & Pharmacological Context
1-Allyl-4-phenylpiperazine serves as a versatile pharmacophore in medicinal chemistry,

particularly in the design of ligands for the Sigma-1 (

) receptor and 5-HT

receptor. The N-allyl moiety acts as a hydrophobic anchor, often enhancing affinity for the

receptor's binding pocket compared to the unsubstituted parent amine.

Primary Application: Building block for CNS-active agents (antipsychotics, neuroprotective

agents).

Key Structural Feature: The "phenylpiperazine" tail is a privileged structure (the "serotonin

pharmacophore"), while the allyl group provides a handle for further functionalization or

metabolic stability studies.
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The most robust route to 1-Allyl-4-phenylpiperazine is the direct N-alkylation of 1-

phenylpiperazine. The disconnection occurs at the

-allyl bond, utilizing the nucleophilicity of the secondary amine against an electrophilic allyl
halide.

1-Allyl-4-phenylpiperazine1-Phenylpiperazine + Allyl Bromide
C-N Disconnection

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection strategy.

Experimental Protocol: Synthesis
Safety Warning: Allyl bromide is a lachrymator and alkylating agent. 1-Phenylpiperazine is toxic

if swallowed or in contact with skin. All operations must be performed in a fume hood.
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Reagent Equiv.[1][2][3][4][5] Role Notes

1-Phenylpiperazine 1.0 Nucleophile

Commercially

available (CAS 92-54-

6).[6][7]

Allyl Bromide 1.1 Electrophile

Slight excess ensures

conversion; add

slowly to prevent bis-

alkylation.

Potassium Carbonate

(

)

2.0 - 3.0 Base

Scavenges HBr;

anhydrous grade

preferred.[3]

Acetonitrile (ACN) Solvent Medium

Polar aprotic;

promotes

kinetics.

NaI (Optional) 0.1 Catalyst

Finkelstein catalyst to

accelerate reaction if

using Allyl Chloride.

Step-by-Step Procedure
This protocol uses a standard

mechanism.

Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-

phenylpiperazine (16.2 g, 100 mmol) in Acetonitrile (100 mL).

Base Addition: Add anhydrous

(27.6 g, 200 mmol) to the solution. The mixture will form a suspension.

Electrophile Addition: Cool the mixture to 0°C (ice bath) to control the exotherm. Add Allyl

Bromide (9.5 mL, 110 mmol) dropwise over 20 minutes.
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Technical Insight: Low temperature during addition minimizes the risk of quaternary

ammonium salt formation (over-alkylation).

Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4–6

hours. Monitor by TLC (System: Hexane:Ethyl Acetate 3:1). The starting material (

) should disappear, and a new higher

spot should appear.

Workup:

Filter off the solid inorganic salts (

, KBr).

Concentrate the filtrate under reduced pressure (rotary evaporator) to yield a yellow oil.

Dissolve the residue in Dichloromethane (DCM) (100 mL) and wash with Water (2 x 50

mL) followed by Brine (50 mL).

Dry the organic layer over anhydrous

, filter, and evaporate to dryness.

Purification: The crude oil is often sufficiently pure (>95%). If necessary, purify via flash

column chromatography (

, Hexane/EtOAc gradient).

Conversion to Hydrochloride Salt (Recommended for
Storage)
The free base is an oil prone to oxidation. The HCl salt is a stable solid.

Dissolve the free base oil in a minimum amount of dry Diethyl Ether or Ethanol.

Add 4M HCl in Dioxane (or HCl gas bubbled into ether) dropwise at 0°C until no further

precipitation occurs.
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Filter the white solid, wash with cold ether, and dry under vacuum.

Characterization & Data Analysis
Trustworthy identification relies on the distinct signatures of the allyl group and the piperazine

ring.

Representative Spectroscopic Data
Target: 1-Allyl-4-phenylpiperazine (Free Base)

H NMR (300 MHz,

):

7.24–7.29 (m, 2H, Ar-H meta), 6.91–6.96 (m, 3H, Ar-H ortho/para). Characteristic phenyl
pattern.

5.85–5.98 (m, 1H,

). Allyl vinyl proton (diagnostic multiplet).

5.15–5.25 (m, 2H,

). Allyl terminal vinyl protons (distinct splitting).

3.20–3.25 (t, 4H,

Hz, Piperazine

-Ph adjacent). Downfield due to phenyl conjugation.

3.08 (d, 2H,

Hz,

). Allylic methylene doublet.[8]

2.60–2.65 (t, 4H,

Hz, Piperazine

-Allyl adjacent).
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C NMR (75 MHz,

):

151.3 (Ar-C ipso), 135.2 (Allyl

), 129.1 (Ar-C), 119.8 (Ar-C), 118.2 (Allyl

), 116.1 (Ar-C).

61.8 (Allylic

), 53.2 (Piperazine

), 49.2 (Piperazine

).

Mass Spectrometry (ESI-MS):

Calculated MW: 202.29 g/mol .

Observed

.

Troubleshooting Common Issues
Issue Cause Solution

Quaternary Salt Formation
Excess allyl bromide or high

temp.

Strictly control stoichiometry

(1.0 : 1.1) and keep addition at

0°C.

Polymerization
Radical formation in allyl

group.

Perform reaction under

Nitrogen (

) atmosphere; avoid prolonged

light exposure.

Low Yield Incomplete reaction.

If using Allyl Chloride (less

reactive), add 10 mol% NaI

(Finkelstein condition).
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Workflow Visualization
The following diagram illustrates the logical flow from reaction setup to final salt isolation,

ensuring a self-validating process.

Start: 1-Phenylpiperazine
+ K2CO3 in ACN

Add Allyl Bromide (0°C)
Stir RT 4-6h

TLC Check
(Hex/EtOAc 3:1)

Incomplete (Add time/heat)

Filter Salts -> Evaporate
DCM Extraction

Complete

Salt Formation
(HCl/Dioxane)

Stabilization

Product:
1-Allyl-4-phenylpiperazine HCl
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Figure 2: Step-by-step synthesis and isolation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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